Cas no 2248291-54-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-phenyl-1H-imidazole-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-phenyl-1H-imidazole-5-carboxylate
• CAS No: 2248291-54-3
• MF: C₁₈H₁₁N₃O₄
• MW: 333.297643899918
• CID: 6028025
• PubChem ID: 165728564
• Update Time: 2025-06-11

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-phenyl-1H-imidazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248291-54-3
• EN300-6517518
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-phenyl-1H-imidazole-5-carboxylate

• Inchi： 1S/C18H11N3O4/c22-16-13-8-4-5-9-14(13)17(23)21(16)25-18(24)15-10-19-11-20(15)12-6-2-1-3-7-12/h1-11H
• InChI Key： NPMBOCHREJTHLV-UHFFFAOYSA-N
• SMILES： O(C(C1=CN=CN1C1C=CC=CC=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 333.07495584g/mol
• Monoisotopic Mass: 333.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-phenyl-1H-imidazole-5-carboxylate

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-phenyl-1H-imidazole-5-carboxylate (CAS No. 2248291-54-3): A Comprehensive Overview

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-phenyl-1H-imidazole-5-carboxylate (CAS No. 2248291-54-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings related to this compound.

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-phenyl-1H-imidazole-5-carboxylate is composed of a 1,3-dioxoisoindoline moiety and a phenylimidazole group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The isoindoline ring system is known for its stability and ability to form stable complexes with various metal ions, which can be advantageous in drug design and delivery systems. The imidazole moiety, on the other hand, is a common structural feature in many biologically active compounds due to its ability to form hydrogen bonds and interact with biological targets.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-phenyl-1H-imidazole-5-carboxylate has been reported using various methodologies. One common approach involves the reaction of an appropriate isoindoline derivative with a phenylimidazole-carboxylic acid or its ester. The reaction conditions are typically optimized to achieve high yields and purity of the final product. Recent advancements in synthetic chemistry have also explored the use of green chemistry principles to develop more environmentally friendly and cost-effective methods for the synthesis of this compound.

In terms of biological activity, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-phenyl-1H-imidazole-5-carboxylate has shown promising results in several areas of research. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases and proteases, which are key targets in cancer therapy and inflammatory diseases. The mechanism of action involves the binding of the compound to the active site of these enzymes, thereby disrupting their function and leading to therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-phenyl-H-imidazole-carboxylate in treating various conditions. Preliminary results have shown that the compound is well-tolerated by patients and exhibits a favorable pharmacokinetic profile. These findings have generated significant interest among researchers and pharmaceutical companies alike.

Beyond its therapeutic applications, 1,3-dioxo--dihydro--isoindol--yl -phenyl--imidazole--carboxylate has also been studied for its potential use as a tool compound in basic research. Its unique structure makes it an excellent candidate for probing specific biological processes and understanding the mechanisms underlying various diseases. For example, it has been used in high-throughput screening assays to identify novel targets for drug discovery.

In conclusion, 1,3-dioxo--dihydro--isoindol--yl -phenyl--imidazole--carboxylate (CAS No. 2248291-54-3) (CAS No. 2248291-54-3)) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research efforts are expected to uncover new insights into its mechanisms of action and expand its utility in both clinical settings and basic research.